Cas no 1207010-05-6 (N-2-(1H-indol-3-yl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-2-(1H-indol-3-yl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1207010-05-6
• MF: C₁₄H₁₅N₅O
• MW: 269.301801919937
• CID: 6039472
• PubChem ID: 45497188
• Update Time: 2025-06-11

N-2-(1H-indol-3-yl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1H-indol-3-yl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide
• N-[2-(1H-indol-3-yl)ethyl]-1-methyltriazole-4-carboxamide
• SR-01000924873
• F5791-2761
• AKOS024519185
• N-[2-(1H-indol-3-yl)ethyl]-1-methyl-1H-1,2,3-triazole-4-carboxamide
• SR-01000924873-1
• N-(2-(1H-indol-3-yl)ethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide
• CCG-279574
• 1207010-05-6

• Inchi： 1S/C14H15N5O/c1-19-9-13(17-18-19)14(20)15-7-6-10-8-16-12-5-3-2-4-11(10)12/h2-5,8-9,16H,6-7H2,1H3,(H,15,20)
• InChI Key： LNBRKLKDAKBUBF-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(NCCC2C3=C(NC=2)C=CC=C3)=O)N=N1

Computed Properties

• Exact Mass: 269.12766012g/mol
• Monoisotopic Mass: 269.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Additional information on N-2-(1H-indol-3-yl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide

N-2-(1H-indol-3-yl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1207010-05-6): An Overview of a Promising Compound in Medicinal Chemistry

N-2-(1H-indol-3-yl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1207010-05-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The integration of an indole moiety further enhances its biological potential, making it a subject of extensive research in various areas of drug discovery.

The chemical structure of N-2-(1H-indol-3-yl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide is characterized by a 1,2,3-triazole ring linked to an indole group through an ethylamine bridge. The presence of the methyl group on the triazole ring and the carboxamide functionality adds to its structural complexity and contributes to its pharmacological profile. This compound has been synthesized using click chemistry techniques, which are known for their high efficiency and selectivity in forming triazole linkages.

Recent studies have highlighted the potential of N-2-(1H-indol-3-yl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively target these kinases without affecting other cellular processes makes it a promising candidate for the development of targeted cancer therapies.

In addition to its anti-cancer properties, N-2-(1H-indol-3-yl)ethyl-1-methyl-1H-1,2,3-triazole-4-carboxamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-2-(1H-indol-3-yl)ethyl-1-methyl-1H-,2,3-triazole-,4-carboxamide have also been studied extensively. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in animal models supports its safety for clinical use.

Several clinical trials are currently underway to evaluate the safety and efficacy of N-,2-(,-H-indol-,yl)ethyl-,methyl-,H-,,-triazole-,carboxamide in various disease conditions. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. These trials are expected to provide valuable insights into the therapeutic potential of this compound and pave the way for more advanced clinical studies.

The structural versatility of N-,2-(,-H-indol-,yl)ethyl-,methyl-,H-,,-triazole-,carboxamide also allows for further optimization through medicinal chemistry approaches. Researchers are exploring various structural modifications to enhance its potency and selectivity while minimizing potential side effects. These efforts aim to develop more effective derivatives with improved pharmacological profiles.

In conclusion, N-,2-(,-H-indol-,yl)ethyl-,methyl-,H-,,-triazole-,carboxamide (CAS No. 1207010-,5-) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound is poised to play a significant role in advancing drug discovery efforts in multiple therapeutic areas.